molecular formula C14H10N2O3S B8617402 Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro- CAS No. 78940-67-7

Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro-

Cat. No.: B8617402
CAS No.: 78940-67-7
M. Wt: 286.31 g/mol
InChI Key: ZTHFIRNKHYQYSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro- is a useful research compound. Its molecular formula is C14H10N2O3S and its molecular weight is 286.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

78940-67-7

Molecular Formula

C14H10N2O3S

Molecular Weight

286.31 g/mol

IUPAC Name

2-(4-methylsulfanylphenoxy)-5-nitrobenzonitrile

InChI

InChI=1S/C14H10N2O3S/c1-20-13-5-3-12(4-6-13)19-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3

InChI Key

ZTHFIRNKHYQYSO-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 11.55 g (0.0824 moles) of 4-(methylthio)phenol dissolved in 150 ml of DMSO was added 3.3 g (0.0824 moles) of NaOH. The slurry was heated to 60° C. and 13.7 g (0.0730 moles) of 2-chloro-5-nitrobenzonitrile was added and the mixture heated at 75° C. for 21/2 hrs. The mixture was cooled and poured into a solution of 200 ml of 5 N aqueous NaOH and 500 ml of water. The product was collected by filtration, washed well with water and dried, to obtain 20.3 g of product (94.6% yield). Recrystallization from methanol afforded purified 2-(4-(methylthio)phenoxy)-5-nitrobenzonitrile, mp 124°-126° C.
Quantity
11.55 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
3.3 g
Type
reactant
Reaction Step Two
Quantity
13.7 g
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
reactant
Reaction Step Four
Name
Quantity
500 mL
Type
reactant
Reaction Step Four
Yield
94.6%

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